beta-Butyrolactone beta-Butyrolactone β-Butyrolactone undergoes ring opening polymerization in the presence of ethoxy-bridged dinuclear indium catalyst to yield biodegradable polyester poly(hydroxybutyrate). Polymerization of racemic β-butyrolactone in the presence of chiral initiators has been reported. It is versatile building block for organic synthesis.
Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
Brand Name: Vulcanchem
CAS No.: 3068-88-0
VCID: VC20852623
InChI: InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
SMILES: CC1CC(=O)O1
Molecular Formula: C4H6O2
Molecular Weight: 86.09 g/mol

beta-Butyrolactone

CAS No.: 3068-88-0

Cat. No.: VC20852623

Molecular Formula: C4H6O2

Molecular Weight: 86.09 g/mol

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beta-Butyrolactone - 3068-88-0

Specification

Description β-Butyrolactone undergoes ring opening polymerization in the presence of ethoxy-bridged dinuclear indium catalyst to yield biodegradable polyester poly(hydroxybutyrate). Polymerization of racemic β-butyrolactone in the presence of chiral initiators has been reported. It is versatile building block for organic synthesis.
Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
CAS No. 3068-88-0
Molecular Formula C4H6O2
Molecular Weight 86.09 g/mol
IUPAC Name 4-methyloxetan-2-one
Standard InChI InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
Standard InChI Key GSCLMSFRWBPUSK-UHFFFAOYSA-N
SMILES CC1CC(=O)O1
Canonical SMILES CC1CC(=O)O1
Boiling Point 160 to 163 °F at 29 mm Hg (NTP, 1992)
Flash Point 140 °F (NTP, 1992)
Melting Point -46.3 °F (NTP, 1992)

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